molecular formula C13H15F3N2O2 B1361667 Methyl 6-[4-(trifluoromethyl)piperidino]nicotinate CAS No. 1033463-23-8

Methyl 6-[4-(trifluoromethyl)piperidino]nicotinate

Cat. No. B1361667
M. Wt: 288.27 g/mol
InChI Key: NUAMXLDIVTYWPJ-UHFFFAOYSA-N
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Description

Methyl 6-[4-(trifluoromethyl)piperidino]nicotinate (MTN) is a trifluoromethylated piperidine derivative of nicotinic acid, commonly known as niacin. MTN is a relatively new compound, with its first synthesis reported in 2013. MTN has a variety of applications in scientific research, ranging from its use in drug delivery systems to its role as a fluorescent probe for the detection of various biomolecules.

Scientific Research Applications

  • Synthesis Techniques and Chemical Properties :

    • Methyl 6-chloro-5-(trifluoromethyl)nicotinate, an intermediate in the synthesis of anti-infective agents, can be economically and safely synthesized using a trifluoromethylation process (Mulder et al., 2013).
    • The synthesis of bridged nicotinates with npyridinophane skeletons involves a unique pyridine-formation reaction, indicating potential in creating complex organic structures (Kanomata et al., 2006).
  • Biological and Medicinal Applications :

    • Certain derivatives of nicotinic acid, like methyl nicotinate, demonstrate antinociceptive activity, indicating potential applications in pain management (Erharuyi et al., 2015).
    • Nicotinamide N-methyltransferase inhibitors, which include derivatives of nicotinic acid, are being explored for their role in physiology and pathophysiology, offering insight into various human diseases (Babault et al., 2018).
    • Research into the metabolic fate of nicotinamide in plants suggests a conversion to nicotinic acid, with implications for plant biochemistry and possibly agriculture (Matsui et al., 2007).
  • Chemical Modifications and Variations :

    • Studies on the synthesis of racemic mixtures of diastereomeric nicotine-2-carboxylic acids indicate the chemical versatility and potential for creating diverse derivatives (De Graaff et al., 2010).
    • The development of novel pyrazolyl-nicotinic acids and their derivatives from 6-hydrazinylnicotinic acid hydrazide hydrate showcases the scope for creating new chemical entities with potential biological activities (Bonacorso et al., 2014).

properties

IUPAC Name

methyl 6-[4-(trifluoromethyl)piperidin-1-yl]pyridine-3-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H15F3N2O2/c1-20-12(19)9-2-3-11(17-8-9)18-6-4-10(5-7-18)13(14,15)16/h2-3,8,10H,4-7H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NUAMXLDIVTYWPJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=CN=C(C=C1)N2CCC(CC2)C(F)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H15F3N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

288.27 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 6-[4-(trifluoromethyl)piperidino]nicotinate

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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